Cas no 845655-96-1 (ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate)

• Product Name: ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate
• CAS No: 845655-96-1
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• MDL: MFCD19686131
• CID: 4660050
• Update Time: 2025-10-28

ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate
• ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate

• MDL： MFCD19686131
• Inchi： 1S/C8H10ClN3O2/c1-2-14-8(13)5-4-11-7(9)3-6(5)12-10/h3-4H,2,10H2,1H3,(H,11,12)
• InChI Key： IJTSWKZASWNNMA-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(NN)=C1C(OCC)=O

Additional information on ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate

Ethyl 6-Chloro-4-hydrazinylpyridine-3-carboxylate (CAS No. 845655-96-1): An Overview

Ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate (CAS No. 845655-96-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core and hydrazinyl group, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate molecule is composed of a pyridine ring substituted with a chlorine atom at the 6-position, a hydrazinyl group at the 4-position, and an ethyl ester at the 3-position. The presence of these functional groups imparts distinct chemical properties and reactivity profiles, making it an attractive candidate for further chemical modifications and derivatizations.

Recent studies have highlighted the potential of ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its use as a building block in the synthesis of antimicrobial and antiviral compounds. The hydrazinyl group, in particular, has been shown to enhance the bioactivity of the resulting derivatives, making them effective against a broad spectrum of pathogens.

In addition to its antimicrobial properties, ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate has also shown promise in the field of cancer research. Studies have demonstrated that derivatives of this compound can exhibit significant anticancer activity by targeting specific cellular pathways involved in tumor growth and metastasis. The ability to modulate these pathways through structural modifications of the parent compound opens up new avenues for the development of targeted cancer therapies.

The synthetic accessibility of ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate is another factor contributing to its widespread use in research laboratories. The compound can be synthesized through well-established methodologies involving nucleophilic substitution reactions and esterification processes. These synthetic routes are not only efficient but also scalable, making it feasible to produce large quantities for both research and industrial applications.

From a pharmacological perspective, ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate has been evaluated for its safety and efficacy in various preclinical models. Initial toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile makes it an attractive candidate for further clinical development.

Moreover, the compound's solubility properties have been optimized through various chemical modifications, enhancing its bioavailability and pharmacokinetic profile. These improvements are crucial for ensuring that the drug reaches its intended target site in sufficient concentrations to exert its therapeutic effects.

In conclusion, ethyl 6-chloro-4-hydrazinylpyridine-3-carboxylate (CAS No. 845655-96-1) represents a promising intermediate in the synthesis of a wide range of biologically active compounds. Its unique chemical structure and favorable pharmacological properties make it a valuable tool for researchers working in medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new applications and derivatives, the potential impact of this compound on human health and disease management remains significant.